Cas no 62128-47-6 (Methanone, (4-chlorophenyl)[1-(phenylmethyl)-1H-pyrrol-3-yl]-)

Methanone, (4-chlorophenyl)[1-(phenylmethyl)-1H-pyrrol-3-yl]- structure
62128-47-6 structure
Product Name:Methanone, (4-chlorophenyl)[1-(phenylmethyl)-1H-pyrrol-3-yl]-
CAS No:62128-47-6
MF:C18H14ClNO
MW:295.762863636017
CID:457109
PubChem ID:71389665
Update Time:2025-04-19

Methanone, (4-chlorophenyl)[1-(phenylmethyl)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-chlorophenyl)[1-(phenylmethyl)-1H-pyrrol-3-yl]-
    • (1-benzylpyrrol-3-yl)-(4-chlorophenyl)methanone
    • 62128-47-6
    • (1-Benzyl-1H-pyrrol-3-yl)(4-chlorophenyl)methanone
    • DTXSID60811654
    • Inchi: 1S/C18H14ClNO/c19-17-8-6-15(7-9-17)18(21)16-10-11-20(13-16)12-14-4-2-1-3-5-14/h1-11,13H,12H2
    • InChI Key: HSIXHDFZUCQDQN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CN(C=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 295.07652
  • Monoisotopic Mass: 295.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22

Methanone, (4-chlorophenyl)[1-(phenylmethyl)-1H-pyrrol-3-yl]- Related Literature

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